N-[(4-Morpholin-4-ylthian-4-yl)methyl]-2-phenyl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-[(4-morpholin-4-ylthian-4-yl)methyl]-2-phenyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C20H25N3O2S2/c24-18(17-14-27-19(22-17)16-4-2-1-3-5-16)21-15-20(6-12-26-13-7-20)23-8-10-25-11-9-23/h1-5,14H,6-13,15H2,(H,21,24)
• InChI Key: XGBCKGRKEKCZFT-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(CNC(=O)C2=CSC(=N2)C3=CC=CC=C3)N4CCOCC4
• Molecular Formula: C20H25N3O2S2
• Molecular Weight: 403.6 g/mol

Description

N-[(4-Morpholin-4-ylthian-4-yl)methyl]-2-phenyl-1,3-thiazole-4-carboxamide, also known as MTM-TB, is a chemical compound that has gained significant attention in scientific research due to its potential as an anti-tuberculosis drug.

Mechanism of Action

The mechanism of action of N-[(4-Morpholin-4-ylthian-4-yl)methyl]-2-phenyl-1,3-thiazole-4-carboxamide involves the inhibition of the enzyme InhA, which is involved in the synthesis of the mycolic acid component of the bacterial cell wall. This inhibition leads to the disruption of the cell wall and ultimately the death of the bacterium.
Biochemical and Physiological Effects:
N-[(4-Morpholin-4-ylthian-4-yl)methyl]-2-phenyl-1,3-thiazole-4-carboxamide has been found to have low toxicity in both in vitro and in vivo studies. It has also been found to have good pharmacokinetic properties, with a long half-life and good distribution in the body.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(4-Morpholin-4-ylthian-4-yl)methyl]-2-phenyl-1,3-thiazole-4-carboxamide in lab experiments is its specificity for the InhA enzyme, which allows for targeted inhibition of the bacterium. However, one limitation is that it has not yet been tested in clinical trials, so its efficacy and safety in humans are not yet known.

Future Directions

For research on N-[(4-Morpholin-4-ylthian-4-yl)methyl]-2-phenyl-1,3-thiazole-4-carboxamide include testing its efficacy in clinical trials, exploring its potential as a combination therapy with other anti-tuberculosis drugs, and investigating its potential as a treatment for other bacterial infections. Additionally, further research is needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties.

Synthesis Methods

N-[(4-Morpholin-4-ylthian-4-yl)methyl]-2-phenyl-1,3-thiazole-4-carboxamide is synthesized through a multi-step process that involves the reaction of 2-phenyl-1,3-thiazole-4-carboxylic acid with thionyl chloride, followed by the reaction with morpholine and 2-mercaptobenzothiazole. The final product is obtained through the reaction of the intermediate with N-(2-chloroethyl)morpholine.

Scientific Research Applications

N-[(4-Morpholin-4-ylthian-4-yl)methyl]-2-phenyl-1,3-thiazole-4-carboxamide has shown promising results as an anti-tuberculosis drug in scientific research. It has been found to inhibit the growth of Mycobacterium tuberculosis, the bacterium that causes tuberculosis, both in vitro and in vivo. N-[(4-Morpholin-4-ylthian-4-yl)methyl]-2-phenyl-1,3-thiazole-4-carboxamide has also been found to have a synergistic effect when used in combination with other anti-tuberculosis drugs such as isoniazid and rifampicin.